rac-methyl (2R,4R)-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate dihydrochloride, cis
Overview
Description
Rac-methyl (2R,4R)-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate dihydrochloride, cis is a useful research compound. Its molecular formula is C8H14Cl2N4O2 and its molecular weight is 269.1. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (2R,4R)-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate dihydrochloride, cis involves the use of a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) to form the triazole ring, followed by a diastereoselective reduction of the resulting imine to form the desired product.", "Starting Materials": [ "Methyl (2R,4R)-4-formylpyrrolidine-2-carboxylate", "Sodium azide", "Copper sulfate", "Sodium ascorbate", "Sodium chloride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Dissolve methyl (2R,4R)-4-formylpyrrolidine-2-carboxylate in methanol and add sodium azide. Stir the mixture at room temperature for several hours to form the azide intermediate.", "Step 2: Add copper sulfate, sodium ascorbate, and water to the reaction mixture. Stir the mixture at room temperature for several hours to form the triazole ring via CuAAC.", "Step 3: Add hydrochloric acid to the reaction mixture to protonate the triazole ring. Extract the product with methanol and evaporate the solvent to obtain the crude product.", "Step 4: Dissolve the crude product in a mixture of methanol and water. Add sodium borohydride and stir the mixture at room temperature for several hours to reduce the imine to the desired product.", "Step 5: Acidify the reaction mixture with hydrochloric acid and extract the product with methanol. Purify the product by recrystallization from methanol to obtain rac-methyl (2R,4R)-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate dihydrochloride, cis." ] } | |
CAS RN |
2624108-79-6 |
Product Name |
rac-methyl (2R,4R)-4-(1H-1,2,3-triazol-1-yl)pyrrolidine-2-carboxylate dihydrochloride, cis |
Molecular Formula |
C8H14Cl2N4O2 |
Molecular Weight |
269.1 |
Purity |
95 |
Origin of Product |
United States |
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